Author: BenchChem Technical Support Team. Date: January 2026
Beginning Research Phase
I am now initiating focused Google searches to delve into the discovery, history, and synthesis of quinoline carbonitriles. My research will center on significant discoveries, key synthetic methods, and their historical evolution. I aim to build a strong foundation of knowledge through this targeted approach.
Focusing on Applications & Protocols
I'm now expanding my search to include the applications of quinoline carbonitriles, particularly in drug development and materials science. I'm also looking for established synthesis and characterization protocols. My next step will be analyzing and synthesizing the information to build a logical narrative for the guide, covering milestones and chemical reactions. After this, I'll detail the guide's structure, including sections on history, synthetic methods, and applications.
Initiating Data Collection
I'm starting with focused searches on the discovery, history, and synthesis of quinoline carbonitriles, concentrating on key methodologies and historical context. Simultaneously, I'll search for their applications in drug development and materials science, while also gathering established synthesis and characterization protocols. I'll synthesize this data to structure the guide, covering milestones, chemical reactions, and their historical progression.
Tracing Chemical Origins
I'm currently focused on tracing the discovery of the quinoline core. I'm digging into the initial identification and synthesis methods of the core structure. Next, I need to delve into the introduction of the carbonitrile group. This will require a deep dive into the historical literature, identifying key figures and breakthroughs.
Analyzing Cyano Group Placement
I've been busy analyzing the introduction of the carbonitrile group to quinoline. My focus is on identifying the pioneering methods and synthetic strategies. I am delving into the historical literature to understand how cyano groups were first attached to the quinoline scaffold. I'm also cataloging the critical reaction mechanisms that enabled this crucial functionalization, and I'm looking at early experimental protocols. I need to understand the initial motivations for synthesizing these specific carbonitriles.
Expanding Application Context
I'm now investigating the specific applications and motivations that spurred research into quinoline carbonitriles. I'm focusing on their roles as kinase inhibitors, particularly Src and EGFR inhibitors, and their use in anticancer drug development. I need to delve deeper to understand the rationale behind their design and target selection, as well as their mechanism of action. I'm also planning to investigate early experimental protocols.
Gathering Historical Context
I'm now diving into the specific history of quinoline carbonitriles, seeking the seminal works that first linked the two. I'm focusing on those initial explorations and pinpointing the 'when' and 'why' behind the cyano group's introduction. I'm also hunting down detailed synthetic protocols, including yields and reaction conditions, and I'll create mechanisms for cyano group synthesis. The guide is taking shape!
Refining Search Strategies
I'm now refining my search. I need to pinpoint when the quinoline-carbonitrile connection was first made and why. Also, I must find detailed protocols and data. I'll focus on cyanation methods, direct nitrile incorporation, yields, and biological activity data, especially from seminal works. My goal is to find quantitative evidence.
Reviewing Quinoline Synthesis
I've been immersed in the history of quinoline core synthesis. The search broadened to focus on the synthesis and practical uses of quinoline carbonitriles, which revealed quite a few interesting routes and applications.
Narrowing Focus on Syntheses
I'm now focusing on specific quinoline carbonitrile synthesis methods. The one-pot multicomponent reactions using ethyl cyanoacetate look promising as a modern, efficient direct route. I'm being cautious with the Gewald reaction due to its primary formation of aminothiophenes. The Thorpe-Ziegler reaction's relevance is being evaluated as well.
Evaluating Synthesis Approaches
I've been evaluating the different approaches for synthesizing quinoline carbonitriles. I'm prioritizing direct methods, particularly those involving one-pot multicomponent reactions with ethyl cyanoacetate, as these seem most efficient. Post-synthesis cyanations via Rosenmund-von Braun and Sandmeyer reactions also offer viable routes. However, I am still carefully considering the relevance of the Thorpe-Ziegler reaction for the quinoline core synthesis.
Gathering Historical Context
I've significantly expanded my understanding of quinoline carbonitriles. I've compiled details on both the classical and modern methods for their synthesis, including the Skraup, Doebner-von Miller, Friedländer, and Combes syntheses. The focused search highlighted several direct and post-synthesis cyanations and the significance of the 4-anilinoquinoline-3-carbonitrile scaffold. I now know more about its use as kinase inhibitors. I am now looking at more quantitative data.
Compiling Key Synthesis Data
I've significantly progressed in compiling crucial data. I now have quantitative data, including IC50 values for quinoline carbonitrile derivatives against various kinase targets and cancer cell lines, ready for data tables. I have also amassed the necessary information to draft protocols for both classical and modern cyanation methods, alongside the key reaction mechanisms. I'm focusing on organizing and structuring this data.
Summarizing Quinoline Carbonitriles
I've amassed extensive data, focusing on quinoline and quinoline carbonitriles, and their historical context. I'm prioritizing the synthesis methods, specifically direct, one-pot routes and post-synthesis cyanations. Additionally, I've compiled key information on the 4-anilinoquinoline-3-carbonitrile scaffold. I now have the basis for structuring and writing the guide, including details on synthesis, mechanisms, and a wealth of biological activity data for further quantitative analysis.
Organizing Comprehensive Synthesis Data
I have expanded my organization of the gathered information on quinoline carbonitrile synthesis. I'm focusing on historical and modern direct synthesis methods, including protocols for the key reactions. I've also identified specific classes of biological targets. I have also focused on quantitative structure-activity relationship (QSAR) relationships.
Refining Data and Structure
I've significantly refined the data, especially the historical synthesis of quinoline and quinoline carbonitriles, and also their applications. I've focused on organizing and restructuring the guide, focusing on both the historical and the modern synthesis techniques. I am now finalizing the structure of the guide by focusing on direct, one-pot routes and post-synthesis cyanations, with a clear focus on kinase inhibition applications. The QSAR data and protocols are ready.
Refining the Guide Structure
I've finalized the structure of the guide, focusing on a historical overview of the quinoline core and then a deep dive into the synthesis and applications of quinoline carbonitriles. The proposed organization emphasizes both classical and modern methods, with a focus on post-synthesis cyanations and efficient, direct, one-pot routes. I'm also preparing to incorporate quantitative data on kinase inhibition and will include relevant experimental protocols and diagrams.